4-[(2-Chlorobenzyl)thio]-2-phenyl-5,6,7,8-tetrahydroquinazoline

• IUPAC Name: 4-[(2-chlorophenyl)methylsulfanyl]-2-phenyl-5,6,7,8-tetrahydroquinazoline
• InChI: InChI=1S/C21H19ClN2S/c22-18-12-6-4-10-16(18)14-25-21-17-11-5-7-13-19(17)23-20(24-21)15-8-2-1-3-9-15/h1-4,6,8-10,12H,5,7,11,13-14H2
• InChI Key: OXRGCGWPFGTHEM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NC(=N2)C3=CC=CC=C3)SCC4=CC=CC=C4Cl
• Molecular Formula: C21H19ClN2S
• Molecular Weight: 366.9 g/mol

Description

4-[(2-Chlorobenzyl)thio]-2-phenyl-5,6,7,8-tetrahydroquinazoline is a chemical compound that belongs to the class of tetrahydroquinazolines. It has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

4-[(2-Chlorobenzyl)thio]-2-phenyl-5,6,7,8-tetrahydroquinazoline has been studied for its potential applications in various scientific research fields. It has been found to exhibit anticancer, antifungal, and antibacterial properties. It has also been studied for its potential use as a neuroprotective agent and in the treatment of Alzheimer's disease.

Mechanism of Action

The mechanism of action of 4-[(2-Chlorobenzyl)thio]-2-phenyl-5,6,7,8-tetrahydroquinazoline is not fully understood. However, studies have suggested that it may exert its effects by inhibiting various enzymes and proteins involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells. It has also been found to inhibit the growth of various fungal and bacterial strains. In addition, it has been shown to have neuroprotective effects and may improve cognitive function in Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(2-Chlorobenzyl)thio]-2-phenyl-5,6,7,8-tetrahydroquinazoline is its broad spectrum of activity against various cancer, fungal, and bacterial strains. However, its solubility in water is limited, which may pose challenges in certain experiments. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Future Directions

Future research on 4-[(2-Chlorobenzyl)thio]-2-phenyl-5,6,7,8-tetrahydroquinazoline could focus on its potential applications in other scientific research fields, such as its use as an anti-inflammatory agent or in the treatment of viral infections. Additionally, further studies could investigate its potential side effects and toxicity in vivo. Furthermore, the development of more efficient synthesis methods and analogs could also be explored.
In conclusion, this compound is a promising chemical compound with potential applications in various scientific research fields. Its broad spectrum of activity and potential neuroprotective effects make it an attractive candidate for further investigation. However, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 4-[(2-Chlorobenzyl)thio]-2-phenyl-5,6,7,8-tetrahydroquinazoline involves the reaction of 2-aminothiophenol with 2-chlorobenzaldehyde in the presence of a base. The resulting intermediate is then reacted with 2-phenylcyclohexanone in the presence of an acid catalyst to yield the final product.